DIETHANOL-DITHIOCARBAMATE
DIETHANOL-DITHIOCARBAMATE
Diethyldithiocarbamic acid is a member of the class of dithiocarbamic acids that is diethylcarbamic acid in which both of the oxygens are replaced by sulfur. It has a role as a chelator. It is a conjugate acid of a diethyldithiocarbamate.
Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04)
A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM.
Brand Name:
Vulcanchem
CAS No.:
147-84-2
VCID:
VC0093432
InChI:
InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)
SMILES:
CCN(CC)C(=S)S
Molecular Formula:
C5H11NS2
Molecular Weight:
149.3 g/mol
DIETHANOL-DITHIOCARBAMATE
CAS No.: 147-84-2
Main Products
VCID: VC0093432
Molecular Formula: C5H11NS2
Molecular Weight: 149.3 g/mol
| CAS No. | 147-84-2 |
|---|---|
| Product Name | DIETHANOL-DITHIOCARBAMATE |
| Molecular Formula | C5H11NS2 |
| Molecular Weight | 149.3 g/mol |
| IUPAC Name | diethylcarbamodithioic acid |
| Standard InChI | InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8) |
| Standard InChIKey | LMBWSYZSUOEYSN-UHFFFAOYSA-N |
| SMILES | CCN(CC)C(=S)S |
| Canonical SMILES | CCN(CC)C(=S)S |
| Colorform | White to cream-colored rods |
| Density | 1.39 |
| Melting Point | 255 °C |
| Description | Diethyldithiocarbamic acid is a member of the class of dithiocarbamic acids that is diethylcarbamic acid in which both of the oxygens are replaced by sulfur. It has a role as a chelator. It is a conjugate acid of a diethyldithiocarbamate. Ditiocarb is a sulfhydryl-containing carbamate that is the primary in vivo metabolite of disulfiram. Diethyldithiocarbamate chelates zinc, thereby inhibiting metalloproteinases, thereby preventing the degradation of the extracellular matrix and inhibiting an initial step in cancer metastasis and angiogenesis. A known inhibitor of superoxide dismutase, this agent can either potentiate or protect against cell oxidative damage caused by ionizing radiation, depending on the time of administration. (NCI04) A chelating agent that has been used to mobilize toxic metals from the tissues of humans and experimental animals. It is the main metabolite of DISULFIRAM. |
| Related CAS | 148-18-5 (hydrochloride salt) 20624-25-3 (hydrochloride salt, trihydrate) 21124-33-4 (ammonium salt) 34464-51-2 (bismuth salt) 3699-30-7 (potassium-salt) |
| Solubility | Mostly soluble in benzene, carbon disulfide, chloroform; insoluble in gasoline Insoluble in wate |
| Synonyms | Ammonium Salt Ditiocarb Bismuth Salt Ditiocarb Diethylcarbamodithioic Acid Diethyldithiocarbamate Diethyldithiocarbamate, Sodium Diethyldithiocarbamate, Zinc Diethyldithiocarbamic Acid Dithiocarb Ditiocarb Ditiocarb Sodium Ditiocarb, Ammonium Salt Ditiocarb, Bismuth Salt Ditiocarb, Lead Salt Ditiocarb, Potassium Salt Ditiocarb, Sodium Salt Ditiocarb, Sodium Salt, Trihydrate Ditiocarb, Tin(4+) Salt Ditiocarb, Zinc Salt Imuthiol Lead Salt Ditiocarb Potassium Salt Ditiocarb Sodium Diethyldithiocarbamate Sodium Salt Ditiocarb Sodium, Ditiocarb Thiocarb Zinc Diethyldithiocarbamate Zinc Salt Ditioca |
| PubChem Compound | 8987 |
| Last Modified | Nov 11 2021 |
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